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Introduction
Capistruin, a threaded-lasso peptide antibiotic, presents a promising avenue in the search for

novel antimicrobial agents. Produced by the bacterium Burkholderia thailandensis E264, its

unique structure and mechanism of action distinguish it from many conventional antibiotics.[1]

[2] This guide provides a comparative analysis of Capistruin's therapeutic potential against

established antibiotics, supported by available experimental data. We delve into its mechanism

of action, antimicrobial efficacy, and the experimental protocols required to assess its

performance.

Mechanism of Action: Inhibition of Bacterial RNA
Polymerase
Capistruin exerts its antibacterial effect by targeting a fundamental cellular process:

transcription. Specifically, it inhibits the function of bacterial DNA-dependent RNA polymerase

(RNAP).[1][2] This inhibition is achieved by Capistruin binding to the secondary channel of the

RNAP, a crucial passage for nucleotide triphosphates (NTPs) to reach the enzyme's catalytic

center. By obstructing this channel, Capistruin effectively halts the elongation of messenger

RNA (mRNA) transcripts, leading to a cessation of protein synthesis and ultimately, bacterial

cell death. This mechanism is shared with another well-characterized lasso peptide, Microcin

J25 (MccJ25).[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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